Cas no 1269291-12-4 (1-(2-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 1269291-12-4
• MF: C₁₀H₆F₃N₃O₂
• MW: 257.168752193451
• CID: 1089285
• PubChem ID: 21105009
• Update Time: 2025-04-20

1-(2-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Nitrophenyl)-5-(trifluoromethyl)-1H-pyrazole
• 1-(2-nitrophenyl)-5-(trifluoromethyl)pyrazole
• SCHEMBL4882667
• AKOS022172696
• DTXSID30610792
• 1269291-12-4

• Inchi： 1S/C10H6F3N3O2/c11-10(12,13)9-5-6-14-15(9)7-3-1-2-4-8(7)16(17)18/h1-6H
• InChI Key： VGGROQRTRZAKBJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=NN1C1C=CC=CC=1[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 257.04121093g/mol
• Monoisotopic Mass: 257.04121093g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.6Ų